Cas no 2172260-70-5 (4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol)
4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol Chemical and Physical Properties
Names and Identifiers
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- 4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol
- EN300-1630812
- 2172260-70-5
- 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol
-
- Inchi: 1S/C12H22O2/c1-2-10-3-5-12(14,6-4-10)11(9-13)7-8-11/h10,13-14H,2-9H2,1H3
- InChI Key: WDHWPMFEBUOPLP-UHFFFAOYSA-N
- SMILES: OC1(CCC(CC)CC1)C1(CO)CC1
Computed Properties
- Exact Mass: 198.161979940g/mol
- Monoisotopic Mass: 198.161979940g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 200
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 40.5Ų
4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1630812-0.05g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 0.05g |
$1068.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-0.1g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 0.1g |
$1119.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-0.25g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 0.25g |
$1170.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-0.5g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 0.5g |
$1221.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-1.0g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 1.0g |
$1272.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-2.5g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 2.5g |
$2492.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-5.0g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 5.0g |
$3687.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-10.0g |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 10.0g |
$5467.0 | 2023-07-10 | ||
| Enamine | EN300-1630812-50mg |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 50mg |
$1068.0 | 2023-09-22 | ||
| Enamine | EN300-1630812-100mg |
4-ethyl-1-[1-(hydroxymethyl)cyclopropyl]cyclohexan-1-ol |
2172260-70-5 | 100mg |
$1119.0 | 2023-09-22 |
4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol
Research Brief on 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol (CAS: 2172260-70-5): Recent Advances and Applications
The compound 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol (CAS: 2172260-70-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Its cyclopropane and cyclohexane rings, combined with the hydroxymethyl and ethyl functional groups, provide a versatile scaffold for further chemical modifications. Researchers have successfully utilized this compound to develop derivatives with enhanced pharmacological properties, including improved bioavailability and target specificity.
In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's efficacy as a modulator of specific enzymatic pathways involved in inflammatory responses. The study revealed that derivatives of 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol exhibited potent anti-inflammatory activity in vitro and in vivo, suggesting its potential as a lead compound for the development of new anti-inflammatory drugs.
Another area of interest is the compound's application in oncology research. Preliminary data from a recent preclinical study indicated that certain analogs of 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol could inhibit the growth of cancer cells by targeting specific signaling pathways. These findings open new avenues for the development of targeted cancer therapies, although further validation in clinical settings is required.
The synthesis of 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol has also seen advancements. A recent publication in Organic Letters detailed an optimized synthetic route that improves yield and reduces the number of steps, making the compound more accessible for large-scale production. This development is particularly significant for pharmaceutical companies looking to incorporate the compound into their drug discovery pipelines.
Despite these promising results, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile need further investigation. Additionally, more comprehensive toxicity studies are required to ensure its safety for therapeutic use. Researchers are actively addressing these issues, with several ongoing studies aimed at optimizing the compound's properties.
In conclusion, 4-ethyl-1-1-(hydroxymethyl)cyclopropylcyclohexan-1-ol (CAS: 2172260-70-5) represents a promising candidate for various therapeutic applications. Its unique chemical structure and demonstrated biological activity make it a valuable asset in drug discovery. Continued research and development efforts are expected to unlock its full potential, paving the way for innovative treatments in inflammation, oncology, and beyond.
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